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Compound of Interest

Benzyltrimethylammonium
Compound Name:
chloride

Cat. No.: B145910

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental
considerations, and applications of Benzyltrimethylammonium chloride (BTMAC), a
guaternary ammonium compound with significant utility in both laboratory and industrial
settings.

Physicochemical Properties

Benzyltrimethylammonium chloride presents as a white to light yellow crystalline solid or a
colorless to pale yellow liquid, often in a 60% aqueous solution.[1][2][3] It is characterized by a
mild almond-like odor.[1][4] Key physicochemical data are summarized in the table below for
easy reference.
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Property Value Source
Molecular Formula C10H16CIN [1]
Molecular Weight 185.69 g/mol [1]
Melting Point 239-243 °C (decomposes) [2][4]
Boiling Point >105 °C; Stable up to 135 °C [2][4]
Density 1.07 g/cm3 at 20 °C [4]

Solubility in Water

800 g/L

Vapor Pressure

<0.0001 hPa at 20 °C

[4]

pH

6-8 (100 g/L in H20 at 20 °C)

[4]

logP (Octanol/Water Partition

Coefficient)

-2.17 to -2.47

[1]

Appearance

White to light yellow crystalline

solid or colorless liquid

[4]

Odor

Mild almond-like

[1]14]

Toxicological and Safety Data

Benzyltrimethylammonium chloride is classified as toxic if swallowed or in contact with skin,

and harmful if inhaled. It is also suspected of causing genetic defects and is harmful to aquatic

life with long-lasting effects.
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Parameter Value Species Route Source
LDso 250 mg/kg Rat Oral

LDso 300 mg/kg (ATE) - Dermal

LDso 500 mg/kg Rat Oral

LCso 1.5 mg/L (ATE) - Inhalation (4h)

Acute Oral

) 1600 mg/kg Mouse Oral
Lethality (100%)

Hazard Classifications:

Acute Toxicity, Oral (Category 3)

o Acute Toxicity, Dermal (Category 3)

o Acute Toxicity, Inhalation (Category 4)
 Skin Irritation (Category 2)

o Eye Irritation (Category 2)

o Germ Cell Mutagenicity (Category 2)[5]
e Aquatic Chronic (Category 3)

Reactivity and Stability

Benzyltrimethylammonium chloride is stable under normal conditions and up to 135 °C,
above which it decomposes to form benzyl chloride and trimethylamine.[1] It is hygroscopic and
should be stored in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents and strong bases.[6] When heated to decomposition, it emits toxic
fumes of hydrogen chloride and nitrogen oxides.[1][7]

Experimental Protocols and Methodologies
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Synthesis of Benzyltrimethylammonium Chloride

A common method for the synthesis of Benzyltrimethylammonium chloride involves the
reaction of benzyl chloride with trimethylamine. The following diagram illustrates a general

workflow for this synthesis.
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Synthesis Workflow

Reactants:
- Benzyl chloride
- Trimethylamine
- Solvent (e.g., ethanol or THF)

Reaction:
- Combine reactants in a flask.
- Stir at a controlled temperature (e.g., room temp to 50°C).

Work-up:
- Remove solvent in vacuo.
- Add a non-polar solvent (e.g., Et20) to precipitate the product.

Isolation:
- Filter the precipitate.

- Wash with a non-polar solvent.

- Dry under vacuum.

Product:
Benzyltrimethylammonium chloride
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Phase Transfer Catalysis Mechanism
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Pharmacological Signaling

Benzyltrimethylammonium
Chloride (BTMAC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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